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Compound of Interest

Compound Name: (-)-Sesamin

Cat. No.: B1663412

(-)-Sesamin, a lignan found in sesame seeds, is utilized in various research and development
applications.[1] While generally not classified as a hazardous substance, proper handling and
disposal are crucial to ensure laboratory safety and environmental protection.[2] This guide
provides detailed procedures for the safe disposal of (-)-Sesamin in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling (-)-Sesamin, it is essential to wear appropriate Personal Protective Equipment
(PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[3][4] In case of
accidental contact, follow these first-aid measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids apart.[3]
o Skin: Wash off with soap and plenty of water.[4]

¢ Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.[3]
 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[4]

For small spills, carefully sweep or vacuum the material and place it in a designated, sealed
container for disposal.[3][4] Ensure the area is well-ventilated after cleanup.[3]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of (-)-Sesamin is to engage a licensed professional
waste disposal service.[4] Adhere to all federal, state, and local environmental regulations.

o Waste Collection:

o Solid Waste: Collect unused (-)-Sesamin powder and any materials contaminated with it
(e.g., weighing paper, contaminated gloves) in a clearly labeled, puncture-proof, and
sealable container.

o Liquid Waste: If (-)-Sesamin is dissolved in a solvent, collect the solution in a separate,
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility is confirmed.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "(-)-
Sesamin," and the CAS number (607-80-7).[2] Include any other components in the waste
mixture.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area. This area should be away from incompatible materials, such as strong
oxidizing agents.[4]

e Disposal:

o Arrange for a licensed professional waste disposal company to collect and dispose of the
waste in accordance with all applicable regulations.

o Crucially, do not dispose of (-)-Sesamin waste down the sink drain.[4][5]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C20H1806 [3]
Molecular Weight 354.36 g/mol [3]
Melting Point 127 -129 °C [3]
Boiling Point 504 °C [3]
Solubility in Water Insoluble [3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (-)-

Sesamin.
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Store in a designated, well-ventilated, cool secondary containment area
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Caption: Decision workflow for the proper disposal of (-)-Sesamin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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